Cas no 17721-46-9 (Azocine, 1-benzoyloctahydro-)

• Product Name: Azocine, 1-benzoyloctahydro-
• CAS No: 17721-46-9
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 1369988
• PubChem ID: 3275374
• Update Time: 2025-04-20

Azocine, 1-benzoyloctahydro- Chemical and Physical Properties

Names and Identifiers

• Azocine, 1-benzoyloctahydro-
• azocan-1-yl(phenyl)methanone
• AKOS008948526
• Z54081852
• DTXSID20390930
• 17721-46-9
• 1-benzoylazocane

• Inchi： 1S/C14H19NO/c16-14(13-9-5-4-6-10-13)15-11-7-2-1-3-8-12-15/h4-6,9-10H,1-3,7-8,11-12H2
• InChI Key： VCEKELYMIZRCFL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)N1CCCCCCC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų